Cas no 1600419-83-7 (Benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl-)

• Product Name: Benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl-
• CAS No: 1600419-83-7
• MF: C₈H₅Cl₂FO₃S
• MW: 271.092902898788
• CID: 5245970
• Update Time: 2026-03-08

Benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl-

• Inchi： 1S/C8H5Cl2FO3S/c1-4-2-5(8(9)12)3-6(7(4)11)15(10,13)14/h2-3H,1H3
• InChI Key： OXRVYZXBYHGFKQ-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C)=C(F)C(S(Cl)(=O)=O)=C1

Additional information on Benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl-

Benzoyl Chloride, 3-(Chlorosulfonyl)-4-Fluoro-5-Methyl-

The compound benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl- (CAS No. 1600419-83-7) is a highly specialized organic chemical with a complex structure. This compound belongs to the class of benzoyl chlorides, which are widely used in various industrial and research applications. The presence of multiple functional groups, including the chlorosulfonyl group, fluorine atom, and methyl group, makes this compound unique and versatile in its chemical reactivity and potential applications.

Recent advancements in synthetic chemistry have highlighted the importance of such multifunctional compounds in the development of advanced materials and pharmaceuticals. The chlorosulfonyl group introduces strong electron-withdrawing effects, enhancing the electrophilic nature of the benzoyl chloride moiety. This property makes it an excellent candidate for use in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis. Additionally, the fluorine atom at the para position contributes to the compound's stability and enhances its reactivity under specific conditions.

One of the most promising areas of application for benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl- is in the field of drug discovery. Researchers have recently explored its potential as a building block for constructing bioactive molecules with tailored pharmacokinetic properties. The methyl group at the meta position provides steric bulk, which can influence the compound's interactions with biological targets. This makes it a valuable intermediate in the synthesis of complex pharmaceutical agents.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in common organic solvents such as dichloromethane and THF has been well-documented, making it suitable for use in solution-phase reactions. The compound is also highly reactive under basic conditions, which has been exploited in various coupling reactions to form amides and esters.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its degradation pathways under both aerobic and anaerobic conditions. The results suggest that it undergoes rapid hydrolysis in aqueous environments, leading to the formation of less hazardous byproducts. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

The synthesis of benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl- involves a multi-step process that typically begins with the chlorination of a substituted benzene derivative. The introduction of the chlorosulfonyl group is achieved through a Friedel-Crafts sulfonation reaction, followed by selective oxidation to form the sulfonyl chloride moiety. The entire process requires precise control over reaction conditions to ensure high yields and product purity.

In conclusion, benzoyl chloride, 3-(chlorosulfonyl)-4-fluoro-5-methyl- (CAS No. 1600419-83-7) is a highly functionalized organic compound with significant potential in various fields. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and material science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is expected to play an increasingly important role in modern chemistry.